4-cyclopropyl-3-methyl-1-[(oxan-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 4-cyclopropyl-5-methyl-2-(oxan-4-ylmethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C12H19N3O2/c1-9-13-14(8-10-4-6-17-7-5-10)12(16)15(9)11-2-3-11/h10-11H,2-8H2,1H3
• InChI Key: RQLXJGSFNWQCQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2CC2)CC3CCOCC3
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

The compound “4-cyclopropyl-3-methyl-1-[(oxan-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one” is a complex organic molecule that contains several functional groups and structural features. It includes a cyclopropyl group, a methyl group, an oxan-4-yl group (which is a type of ether), and a 1,2,4-triazol-5-one group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclopropyl group would introduce a ring structure, while the oxan-4-yl group would introduce an ether linkage and another ring. The 1,2,4-triazol-5-one group would introduce a triazole ring, which is a five-membered ring containing two nitrogen atoms.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The ether group might be susceptible to reactions with strong acids, while the triazole group might undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of polar groups, the rigidity of the ring structures, and the overall size and shape of the molecule.

Scientific Research Applications

Structural and Molecular Characteristics

Research on triazole derivatives, including compounds similar to "4-cyclopropyl-3-methyl-1-[(oxan-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one," has provided insights into their crystal and molecular structures. One study detailed the crystal and molecular structures of two triazole derivatives, highlighting the considerable delocalization of π-electron density within the triazole ring, as well as the formation of supramolecular chains mediated by hydrogen bonding and other interactions (Boechat et al., 2010). This research underscores the significance of the triazole core in facilitating specific molecular interactions and structural configurations, which could be pivotal in designing molecules for specific scientific applications.

Future Directions

The future research directions for this compound would likely depend on its observed activity. If it shows promising biological activity, it could be further optimized and studied as a potential therapeutic agent.